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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-6-chloropyrazine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Hazard Assessment
2-Amino-6-chloropyrazine is a chemical compound that requires careful handling due to its

potential health hazards. Before beginning any disposal procedure, it is crucial to be aware of

its classification and associated risks.

Key Hazards:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Damage: Causes serious eye damage or irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Combustibility: It is a combustible solid.[2]

Personal Protective Equipment (PPE)
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All personnel handling 2-Amino-6-chloropyrazine waste must use appropriate PPE to

minimize exposure risk.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use chemical safety goggles and/or a face shield.[1][3]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

spills, additional protective clothing may be necessary.[1]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

[4] If dust formation is likely, a NIOSH-approved respirator may be required.[5]

Waste Segregation and Collection
Proper segregation is a critical step in the disposal process to prevent dangerous reactions and

to facilitate compliant disposal.

Designated Waste Container: Collect waste 2-Amino-6-chloropyrazine and materials

contaminated with it (e.g., filter paper, contaminated gloves) in a dedicated, properly labeled

hazardous waste container.[6]

Halogenated Waste Stream: As a chlorinated compound, this chemical must be disposed of

in a halogenated organic waste stream.[7][8] Do not mix with non-halogenated waste, as this

can significantly increase disposal costs and complexity.[8]

Avoid Mixing: Do not mix with incompatible materials such as strong oxidizing agents or

strong mineral acids.[1]

Container Type: Use a container made of compatible material (e.g., glass or high-density

polyethylene) that is in good condition and has a tight-fitting screw cap.[6][8] The original

product container is often a suitable choice.[6][9]

Step-by-Step Disposal Procedure
Step 1: Waste Collection at the Source
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Perform all work with 2-Amino-6-chloropyrazine in a well-ventilated area or a chemical

fume hood to minimize inhalation exposure.[4]

Carefully transfer residual amounts of the solid chemical and any contaminated disposable

materials into the designated halogenated waste container. Avoid generating dust.[10][11]

For solutions, pour the waste liquid into the designated liquid halogenated waste container.

Step 2: Container Management and Labeling

Keep the waste container securely closed at all times, except when adding waste.[6][9]

Label the container clearly with the words "HAZARDOUS WASTE".[6]

The label must also include the full chemical name ("2-Amino-6-chloropyrazine") and an

accurate estimation of its concentration or percentage in the waste mixture.[6][9]

Indicate the start date of waste accumulation on the label.[9]

Step 3: Storage Pending Disposal

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) or a central hazardous waste storage area.

Ensure the storage area is secure, well-ventilated, and away from heat or ignition sources.

Segregate the container from incompatible waste streams, particularly bases, acids, and

oxidizers.[6][9]

Step 4: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[6]

Provide the EHS office with a complete inventory of the waste.

Final disposal must be conducted at an approved waste disposal plant in accordance with all

local, state, and federal regulations.[3][11] Never discharge 2-Amino-6-chloropyrazine into
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drains or dispose of it in regular trash.[10][11]

Accidental Release and Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE as described in Section 2.

Containment & Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding

dust generation, and place it into the designated hazardous waste container.[10] For liquid

spills, absorb with an inert material (e.g., vermiculite, sand) and place it in the waste

container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Data Presentation
The following table summarizes key quantitative and qualitative data pertinent to the safe

handling and disposal of 2-Amino-6-chloropyrazine and related compounds.
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Parameter Value / Information Source

Chemical Formula C₄H₄ClN₃ [2]

Molecular Weight 129.55 g/mol [2]

Physical Form Solid [2]

Hazard Classifications

Acute Toxicity 4 (Oral), Skin

Irritation 2, Eye Damage 1,

STOT SE 3

[2]

Signal Word Danger [2]

LD50 (Oral, Mouse)

680 mg/kg (for the related

compound 2-Amino-6-

chloropyridine)

[12]

Incompatible Materials
Strong oxidizing agents, strong

mineral acids
[1]

Waste Stream Halogenated Organic Waste [7][8]

WGK (German Water Hazard

Class)

WGK 3 (severely hazardous to

water)
[2]

Experimental Protocols & Visualizations
This section provides a logical workflow for the proper disposal of 2-Amino-6-chloropyrazine.
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Phase 1: In-Lab Waste Handling

Phase 2: Storage & Disposal

Emergency Protocol: Spill

1. Assess Hazards &
Don Personal Protective Equipment (PPE)

2. Collect Waste in Designated
HALOGENATED Container

3. Securely Cap Container
After Each Use

4. Label Container:
'HAZARDOUS WASTE'

+ Chemical Name
+ Accumulation Start Date

5. Store in Designated
Satellite Accumulation Area

Transfer to Storage

6. Segregate from
Incompatible Wastes

7. Contact EHS for Pickup Request

8. Final Disposal at an
Approved Facility

Spill Occurs

Evacuate & Secure Area

Don Full PPE

Contain & Clean Up Spill
(Sweep/Absorb)

Place Spill Debris
in Waste Container

Report to Supervisor/EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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